NGI-1
NGI-1
NGI 1 is an oligosaccharyltransferase (OST) inhibitor. It binds to and stabilizes the STT3B catalytic subunit of OST in a cellular thermal shift assay (CETSA) and inhibits N-linked glycosylation in a reporter assay using D54 ER-LucT cells (IC50 = 1.1 µM). NGI 1 (10 µM) reduces glycosylation and membrane localization of EGFR in H3255 lung adenocarcinoma cells and inhibits proliferation of PC-9 and A549 non-small cell lung cancer (NSCLC) cells. It inhibits dengue and Zika virus replication in HEK293 cells (EC50s = 0.85 and 2.2 µM, respectively). NGI 1 also reduces viral RNA in HEK293 cells infected with West Nile virus or yellow fever virus.
NGI-1, also known s ML414, is a a cell-permeable inhibitor of oligosaccharyltransferase (OST). In non-small-cell lung cancer cell lines that are dependent on EGFR, OST inhibition causes cell-cycle arrest accompanied by induction of p21, autofluorescence, and cell morphology changes.
NGI-1, also known s ML414, is a a cell-permeable inhibitor of oligosaccharyltransferase (OST). In non-small-cell lung cancer cell lines that are dependent on EGFR, OST inhibition causes cell-cycle arrest accompanied by induction of p21, autofluorescence, and cell morphology changes.
Brand Name:
Vulcanchem
CAS No.:
790702-57-7
VCID:
VC0535798
InChI:
InChI=1S/C17H22N4O3S2/c1-12-11-18-17(25-12)19-16(22)14-10-13(26(23,24)20(2)3)6-7-15(14)21-8-4-5-9-21/h6-7,10-11H,4-5,8-9H2,1-3H3,(H,18,19,22)
SMILES:
CC1=CN=C(S1)NC(=O)C2=C(C=CC(=C2)S(=O)(=O)N(C)C)N3CCCC3
Molecular Formula:
C17H22N4O3S2
Molecular Weight:
394.5 g/mol
NGI-1
CAS No.: 790702-57-7
Cat. No.: VC0535798
Molecular Formula: C17H22N4O3S2
Molecular Weight: 394.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | NGI 1 is an oligosaccharyltransferase (OST) inhibitor. It binds to and stabilizes the STT3B catalytic subunit of OST in a cellular thermal shift assay (CETSA) and inhibits N-linked glycosylation in a reporter assay using D54 ER-LucT cells (IC50 = 1.1 µM). NGI 1 (10 µM) reduces glycosylation and membrane localization of EGFR in H3255 lung adenocarcinoma cells and inhibits proliferation of PC-9 and A549 non-small cell lung cancer (NSCLC) cells. It inhibits dengue and Zika virus replication in HEK293 cells (EC50s = 0.85 and 2.2 µM, respectively). NGI 1 also reduces viral RNA in HEK293 cells infected with West Nile virus or yellow fever virus. NGI-1, also known s ML414, is a a cell-permeable inhibitor of oligosaccharyltransferase (OST). In non-small-cell lung cancer cell lines that are dependent on EGFR, OST inhibition causes cell-cycle arrest accompanied by induction of p21, autofluorescence, and cell morphology changes. |
|---|---|
| CAS No. | 790702-57-7 |
| Molecular Formula | C17H22N4O3S2 |
| Molecular Weight | 394.5 g/mol |
| IUPAC Name | 5-(dimethylsulfamoyl)-N-(5-methyl-1,3-thiazol-2-yl)-2-pyrrolidin-1-ylbenzamide |
| Standard InChI | InChI=1S/C17H22N4O3S2/c1-12-11-18-17(25-12)19-16(22)14-10-13(26(23,24)20(2)3)6-7-15(14)21-8-4-5-9-21/h6-7,10-11H,4-5,8-9H2,1-3H3,(H,18,19,22) |
| Standard InChI Key | QPKGRLIYJGBKJL-UHFFFAOYSA-N |
| SMILES | CC1=CN=C(S1)NC(=O)C2=C(C=CC(=C2)S(=O)(=O)N(C)C)N3CCCC3 |
| Canonical SMILES | CC1=CN=C(S1)NC(=O)C2=C(C=CC(=C2)S(=O)(=O)N(C)C)N3CCCC3 |
| Appearance | Solid powder |
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